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Compound of Interest

Compound Name: (4-Benzylmorpholin-3-yl)methanol

Cat. No.: B027052 Get Quote

An In-depth Technical Guide on the Safety and Handling of (4-Benzylmorpholin-3-
yl)methanol

Disclaimer: A comprehensive, officially verified Safety Data Sheet (SDS) for (4-
Benzylmorpholin-3-yl)methanol is not readily available in the public domain. This guide has

been compiled by extrapolating safety and toxicological data from its primary structural

analogs, namely morpholine and benzyl alcohol. The information herein is intended for

researchers, scientists, and drug development professionals and should be used as a

supplementary resource to a thorough, procedure-specific risk assessment conducted by

qualified personnel.

Chemical Identification and Physical Properties
(4-Benzylmorpholin-3-yl)methanol is a chiral organic compound often utilized as a key

intermediate in the synthesis of pharmaceutical compounds.[1] Its hydrochloride salt is noted

for enhanced stability and solubility.[1]

Table 1: Physical and Chemical Properties of (4-Benzylmorpholin-3-yl)methanol
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Property Value Reference

Molecular Formula C₁₂H₁₇NO₂ [2]

Molecular Weight 207.27 g/mol [2]

CAS Number 110167-20-9 [2]

Appearance
Not specified (likely an oil or

solid)
-

Storage Temperature 2-8 °C [2]

Hazard Identification and GHS Classification
(Inferred)
Due to the absence of specific data for (4-Benzylmorpholin-3-yl)methanol, the following

Globally Harmonized System (GHS) classification has been inferred based on the hazardous

properties of its core structure, morpholine. Morpholine is classified as a flammable, corrosive,

and acutely toxic substance.

Table 2: Inferred GHS Hazard Classification

Hazard Class Hazard Category Signal Word Hazard Statement

Flammable Liquids Category 3 Warning
H226: Flammable

liquid and vapor

Acute Toxicity, Oral Category 4 Warning
H302: Harmful if

swallowed

Skin

Corrosion/Irritation
Category 1B Danger

H314: Causes severe

skin burns and eye

damage

Serious Eye

Damage/Irritation
Category 1 Danger

H318: Causes serious

eye damage

Toxicological Profile (Based on Analogs)
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Direct toxicological studies on (4-Benzylmorpholin-3-yl)methanol are not publicly available.

The data presented below for its structural analogs, morpholine and benzyl alcohol, should be

used to infer potential toxicological effects.

Table 3: Toxicological Data of Structural Analogs

Analog Test Species Route Value
Reference(s
)

Morpholine LD₅₀ Rat Oral 1.05 g/kg [3]

LD₅₀ Rabbit Dermal 0.5 mL/kg [3]

LC₅₀ Rat Inhalation
> 8000 ppm

(8 h)
[2]

Benzyl

Alcohol
LD₅₀ Rat Oral 1.23 g/kg [4]

LD₅₀ Rabbit Dermal 2.0 g/kg [4]

Experimental Protocols
Synthesis of (S)-(4-Benzylmorpholin-3-yl)methanol
The following is a representative experimental protocol for the synthesis of the (S)-enantiomer

of (4-Benzylmorpholin-3-yl)methanol.[5]

Reagents and Solvents:

(S)-Morpholin-3-ylmethanol

Benzyl bromide

N-ethyl-N,N-diisopropylamine (DIPEA)

Acetonitrile

Dichloromethane
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Saturated aqueous sodium bicarbonate

Potassium hydroxide solution

Anhydrous sodium sulfate

Procedure:

In a suitable reaction vessel, dissolve (S)-Morpholin-3-ylmethanol in acetonitrile.

Add N-ethyl-N,N-diisopropylamine (DIPEA) to the solution to act as a base.

Introduce benzyl bromide to the reaction mixture.

Stir the mixture at room temperature for approximately 2 hours.

Concentrate the reaction mixture under reduced pressure to remove the solvent.

Dissolve the resulting residue in dichloromethane.

Wash the organic layer sequentially with saturated aqueous sodium bicarbonate and a

potassium hydroxide solution.

Dry the organic phase over anhydrous sodium sulfate.

Filter the mixture and concentrate the filtrate to obtain the product, (S)-(4-Benzylmorpholin-
3-yl)methanol.

Expected Yield: 89%[5] Characterization: Mass spectrometry should confirm the product with

an [M+H]⁺ ion at m/z 208.[5]

Safety and Handling Procedures
Given the inferred hazards, stringent safety protocols must be followed when handling (4-
Benzylmorpholin-3-yl)methanol.

Personal Protective Equipment (PPE)
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Equipment Specification

Eye and Face Protection
Chemical safety goggles and a face shield are

mandatory.

Skin Protection
Wear chemical-resistant gloves (e.g., nitrile or

neoprene), a lab coat, and closed-toe shoes.

Respiratory Protection

All handling of the compound should be

conducted in a certified chemical fume hood to

prevent inhalation of vapors or aerosols.

Handling and Storage
Handling: Use only in a well-ventilated area, preferably within a fume hood.[6] Avoid contact

with skin, eyes, and clothing.[6] Keep away from heat, sparks, and open flames.[7] Use non-

sparking tools and take measures to prevent static discharge.[7]

Storage: Store in a cool, dry, and well-ventilated area in a tightly sealed container.[2] Store

away from oxidizing agents and other incompatible materials.[2]

First-Aid Measures
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Exposure Procedure

Inhalation

Remove the individual to fresh air. If breathing is

difficult, administer oxygen and seek immediate

medical attention.[2]

Skin Contact

Immediately remove contaminated clothing.

Flush the affected area with copious amounts of

water for at least 15 minutes. Seek immediate

medical attention.[6]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, holding the eyelids open.

Remove contact lenses if present and easy to

do. Seek immediate medical attention.[2]

Ingestion
Do NOT induce vomiting. Rinse the mouth with

water. Seek immediate medical attention.[2]

Spill and Disposal Procedures
Spill: In case of a spill, evacuate the area. Wear appropriate PPE and contain the spill using

an inert absorbent material (e.g., sand, vermiculite). Collect the absorbed material in a

sealed container for disposal.

Disposal: Dispose of waste in accordance with all applicable federal, state, and local

regulations for hazardous chemical waste.

Visualizations
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Caption: A simplified workflow for the synthesis of (S)-(4-Benzylmorpholin-3-yl)methanol.

Hazard Mitigation Protocol
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Caption: A logical flow for mitigating hazards associated with the compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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